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The table below summarizes the key experimental data available for NVS-PAK1-1, which defines it as a

potent and selective chemical probe.
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Experimental Data

Key Findings

Potency &
Mechanism

Selectivity
(Kinome-wide)
Selectivity
(Within PAK

Family)

Cellular Activity

In Vivo
Applicability

ICso0 (Caliper assay): 5 nM (dephospho-PAK1), 6
nM (phospho-PAK1) [1]. Allosteric, DFG-out binder
[1].

DiscoverX scan (442 kinases) [1].

ICs0: 270 nM (dephospho-PAK2), 720 nM
(phospho-PAK2) [1]. K4: 7 nM (PAK1), 400 nM

(PAK2) [2].

Inhibits PAK1 autophosphorylation (S144) at 0.25
UM; inhibits MEK S289 phosphorylation (ICso = 0.21
pMM) in Su86.86 cells [1].

Stability in rat liver microsomes (t1/2 = 3.5 min) [1]

2].

Highly potent, ATP-
competitive due to indirect
mechanism [1].

"Exquisitely selective" at
10 uM [1].

>54-fold selectivity for
PAK1 over PAK2 [1].

Potent cellular target
engagement and pathway
modulation [1].

Poor metabolic stability
limits in vivo utility [1] [2].
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Details on Key Experimental Protocols

The robust profiling of NVS-PAK1-1 relies on several key experiments. Here are the methodologies

referenced in the data:

¢ Biochemical Kinase Assay (Caliper Assay): This assay directly measures the compound's ability to
inhibit PAK1's kinase activity [1]. The reaction includes the PAK1 enzyme, the test compound, and a
peptide substrate with ATP. After incubation, a "Caliper" instrument (a microfluidic mobility shift
system) separates and quantifies the phosphorylated and non-phosphorylated peptide products. The
percentage of inhibition at different compound concentrations is used to calculate the ICso value [2].

¢ Cellular Target Engagement: To demonstrate activity in cells, researchers often measure the
inhibition of PAK1 autophosphorylation at serine 144 (S144), a key step in its activation [1]. This is
typically done using Western blot analysis with a phospho-specific antibody against pS144 PAK1 on
lysates from treated cells.

e Selectivity Profiling (DiscoverX KINOMEscan): This widely used method assesses selectivity
across hundreds of kinases [1]. Each kinase is incubated with the test compound and a immobilized
ligand. If the compound binds the kinase, it competes with the ligand and reduces the amount of
kinase binding to the immobilized plate. The residual kinase binding is quantified, and compounds are
ranked for their selectivity against the entire kinome.

Understanding PAK1 Activation and NVS-PAK1-1
Binding
Although a co-crystal structure of the complex is not public, research describes NVS-PAK1-1 as an

allosteric inhibitor that binds to a unique DFG-out conformation of PAK1 [1]. The diagram below
illustrates the activation cycle of PAK1 and the postulated site of NVS-PAK1-1 binding.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s537873?utm_src=pdf-body
https://www.thesgc.org/chemical-probes/nvs-pak1-1
https://www.invivochem.com/nvs-pak1-1.html
https://www.thesgc.org/chemical-probes/nvs-pak1-1
https://www.thesgc.org/chemical-probes/nvs-pak1-1
https://www.smolecule.com/products/s537873?utm_src=pdf-body
https://www.smolecule.com/products/s537873?utm_src=pdf-body
https://www.thesgc.org/chemical-probes/nvs-pak1-1
https://www.smolecule.com/products/s537873?utm_src=pdf-body
https://www.smolecule.com/products/s537873?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Autoinhibition Inactive PAK1
(Dimeric, Trans-inhibited)

Dimer Dissociation
Autophosphorylation

Activation Signal

Click to download full resolution via product page

Based on available data, NVS-PAK1-1 is an excellent tool for in vitro studies due to its high potency and

selectivity. However, its poor metabolic stability makes it unsuitable for in vive experiments without further

optimization [1] [2].

Researchers have used NVS-PAK1-1 as a starting point to develop new compounds, such as PROTAC

degraders, which aim to overcome the limitations of traditional inhibitors by degrading the PAK1 protein

entirely [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b537873#nvs-pak1-1-co-

crystal-structure-with-pak1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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